2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone
• InChI: InChI=1S/C13H15NO2/c15-13(14-7-3-4-8-14)12-9-10-5-1-2-6-11(10)16-12/h1-2,5-6,12H,3-4,7-9H2
• InChI Key: TUVMMKGIBTYSIK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CC3=CC=CC=C3O2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone, also known as U-47700, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It was initially developed as a potential alternative to morphine for pain management, but its recreational use has increased in recent years. Despite its potential therapeutic applications, U-47700 has been associated with numerous adverse effects, including respiratory depression, addiction, and overdose.

Mechanism of Action

2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone acts as an agonist at the mu-opioid receptor, which is the primary target of most opioid analgesics. Activation of the mu-opioid receptor leads to the release of endogenous opioids, such as endorphins, which produce analgesia and a sense of well-being. 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone is more potent than morphine and has a faster onset of action, but it also has a shorter duration of action.
Biochemical and Physiological Effects:
2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone produces a range of biochemical and physiological effects, including analgesia, sedation, euphoria, and respiratory depression. It also affects the gastrointestinal system, causing constipation and nausea. 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone can also produce a range of adverse effects, including addiction, overdose, and death.

Advantages and Limitations for Lab Experiments

2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive compared to other opioid analgesics. It is also very potent, which means that smaller amounts can be used in experiments. However, 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone has several limitations, including its potential for addiction and overdose. It is also associated with a range of adverse effects, which can complicate experimental results.

Future Directions

There are several future directions for research on 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone. One area of interest is the development of new opioid analgesics that are more potent and have fewer side effects than 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone. Another area of research is the investigation of the mechanisms of opioid addiction and tolerance. Finally, research is needed to better understand the long-term effects of 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone use on human health.

Synthesis Methods

The synthesis of 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone involves the reaction of 2,3-dihydrofuran with pyrrolidine and then with chloroacetyl chloride. The resulting compound is then reduced using sodium borohydride to produce 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone. The synthesis of 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone is relatively straightforward and can be carried out using standard laboratory equipment and reagents.

Scientific Research Applications

2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone has been used in scientific research to study the opioid receptor system and its role in pain management. It has also been used to investigate the mechanisms of opioid addiction and tolerance. In addition, 2,3-Dihydro-1-benzofuran-2-yl(pyrrolidin-1-yl)methanone has been used as a reference compound in the development of new opioid analgesics.